Cas no 244766-57-2 (Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate)
244766-57-2 structure
Product Name:Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
CAS No:244766-57-2
MF:C10H8F4O2S
MW:268.227935791016
CID:2847304
Update Time:2023-08-10
Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
- ethyl 2,3,5,6-tetrafluoro-4-(methylthio)benzoate
- Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
-
- Inchi: 1S/C10H8F4O2S/c1-3-16-10(15)4-5(11)7(13)9(17-2)8(14)6(4)12/h3H2,1-2H3
- InChI Key: CGGCQLJIYBKZOF-UHFFFAOYSA-N
- SMILES: S(C)C1C(=C(C(C(=O)OCC)=C(C=1F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- XLogP3: 3.1
- Topological Polar Surface Area: 51.6
Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
244766-57-2 (Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate) Related Products
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